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Compound of Interest

Compound Name: SB-203186 hydrochloride

Cat. No.: B146733 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Product Information
Compound Name: SB-203186 hydrochloride Chemical Formula: C₁₆H₂₀N₂O₂·HCl[1]

Molecular Weight: 308.81 g/mol [1] CAS Number: 207572-69-8[1][2]

Application
SB-203186 hydrochloride is a potent, selective, and competitive antagonist of the 5-HT₄

receptor.[2][3] It is utilized in research to investigate the physiological and pathological roles of

the 5-HT₄ receptor, which is involved in various processes, including gastrointestinal motility

and cognitive function.

Important Note on Target Specificity: SB-203186 is an antagonist of the 5-HT₄ receptor. It

should not be confused with other compounds with similar "SB" nomenclature, such as SB-

203580, which is a well-documented inhibitor of the p38 MAPK signaling pathway.[4][5] For

studies involving p38 MAPK inhibition, the use of a specific inhibitor like SB-203580 or SB-

202190 is appropriate.[4]

Quantitative Data Summary
The key quantitative data for SB-203186 hydrochloride are summarized in the tables below

for easy reference.
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Table 1: Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₆H₂₀N₂O₂·HCl [1]

Molecular Weight 308.81 g/mol [1]

CAS Number 207572-69-8 [1][2]

| Purity | ≥98% |[1] |

Table 2: Solubility and Recommended Storage

Parameter Details Source

Solvent
Dimethyl Sulfoxide
(DMSO)

[2]

Maximum Solubility

100 mg/mL (323.83 mM) in

DMSO (ultrasonication may be

required)

[2]

Recommended Stock Conc.
10 mM - 50 mM in 100%

DMSO
N/A

Powder Storage
4°C, sealed, protected from

moisture and light
[2]

| Stock Solution Storage | -20°C for up to 1 month; -80°C for up to 6 months. Avoid repeated

freeze-thaw cycles. |[3] |

Experimental Protocol: Stock Solution Preparation
This protocol details the preparation of a 10 mM stock solution of SB-203186 hydrochloride in

DMSO.

4.1 Materials
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SB-203186 hydrochloride powder

Anhydrous or ACS Reagent Grade Dimethyl Sulfoxide (DMSO)[6]

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer and/or sonicator

4.2 Safety Precautions

Handle SB-203186 hydrochloride powder in a well-ventilated area or chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for complete handling and safety information.[7][8]

4.3 Calculation To prepare a stock solution of a specific concentration, use the following

formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

/ 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 308.81 g/mol / 1000

= 3.09 mg

4.4 Step-by-Step Procedure

Weighing: Carefully weigh out the calculated amount (e.g., 3.09 mg) of SB-203186
hydrochloride powder and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the

powder.
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Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not fully

dissolve, use a bath sonicator for 5-10 minutes until the solution is clear.[2]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3]

Stock Solution Preparation Workflow

1. Calculate Required Mass

2. Weigh SB-203186 HCl Powder

3. Add Anhydrous DMSO

4. Vortex / Sonicate to Dissolve

5. Dispense into Aliquots

6. Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Experimental workflow for preparing SB-203186 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway
SB-203186 hydrochloride acts as an antagonist at the 5-HT₄ receptor, a G-protein coupled

receptor (GPCR). The binding of the endogenous ligand, serotonin (5-HT), to this receptor

typically activates a Gs alpha subunit, which in turn stimulates adenylyl cyclase (AC). This

leads to an increase in intracellular cyclic AMP (cAMP) levels, activating Protein Kinase A

(PKA), which then phosphorylates downstream targets to elicit a cellular response. By

competitively blocking the 5-HT₄ receptor, SB-203186 prevents this signaling cascade from

occurring.
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Caption: Inhibition of the 5-HT4 receptor signaling cascade by SB-203186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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